Cas no 144912-63-0 (Perzinfotel)

Perzinfotel is a selective and potent antagonist of the NMDA receptor, specifically targeting the NR2B subunit. It exhibits neuroprotective properties by modulating glutamate-mediated excitotoxicity, which is implicated in various neurological disorders. Preclinical studies suggest its potential utility in conditions such as stroke, traumatic brain injury, and chronic pain. Perzinfotel demonstrates high receptor affinity and selectivity, minimizing off-target effects compared to non-selective NMDA antagonists. Its pharmacokinetic profile includes good blood-brain barrier penetration, enhancing its therapeutic applicability. Research indicates that Perzinfotel may reduce neuronal damage without significant adverse effects associated with broader NMDA inhibition, making it a promising candidate for further investigation in neuropharmacology.
Perzinfotel structure
Perzinfotel structure
Product Name:Perzinfotel
CAS No:144912-63-0
MF:C9H13N2O5P
MW:260.183683156967
CID:216356
PubChem ID:329825228
Update Time:2025-11-06

Perzinfotel Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-[2-(8,9-dioxo-2,6-diazabicyclo[5.2.0]non-1(7)-en-2-yl)ethyl]-
    • P-[2-(8,9-dioxo-2,6-diazabicyclo[5.2.0]non-1(7)-en-2-yl)ethyl]-phosphonic acid
    • EAA-090
    • Perzinfotel
    • WAY-126090
    • FX5AUU7Z8T
    • (2-(8,9-Dioxo-2,6-diazabicyclo(5.2.0)non-1(7)-en-2-yl)ethyl)phosphonic acid
    • EAA 090
    • Way 126090
    • Perzinfotel (USAN/INN)
    • Perzinfotel [USAN:INN]
    • per-zinfotel
    • [2-(8,9-dioxo-2,6-diazabicyclo[5.2.0]non-1(7)-en-2-yl)ethyl]phosphonic acid
    • BDBM86494
    • DB12365
    • D05447
    • Q7171293
    • Inchi: 1S/C9H13N2O5P/c12-8-6-7(9(8)13)11(3-1-2-10-6)4-5-17(14,15)16/h10H,1-5H2,(H2,14,15,16)
    • InChI Key: BDABGOLMYNHHTR-UHFFFAOYSA-N
    • SMILES: P(CCN1C2C(C(C=2NCCC1)=O)=O)(=O)(O)O

Computed Properties

  • Exact Mass: 260.05629
  • Monoisotopic Mass: 260.05620852 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 107
  • Molecular Weight: 260.18

Experimental Properties

  • PSA: 106.94

Perzinfotel Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H300
  • Warning Statement: P264-P301+P310
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • Storage Condition:2-8°C

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Additional information on Perzinfotel

Perzinfotel (CAS No. 144912-63-0): A Comprehensive Overview of Its Properties, Applications, and Research Potential

Perzinfotel, with the CAS number 144912-63-0, is a compound that has garnered significant attention in the field of neuroscience and pharmacology. This NMDA receptor antagonist is known for its potential therapeutic applications, particularly in the treatment of neurological disorders. The scientific community has been increasingly interested in Perzinfotel research due to its unique mechanism of action and promising preclinical results.

The chemical structure of Perzinfotel allows it to interact selectively with the NMDA receptor, a key player in synaptic plasticity and memory function. This interaction has made it a subject of extensive neuropharmacology studies. Researchers are particularly intrigued by its potential to modulate excitatory neurotransmission, which could be beneficial in conditions like neuropathic pain and neurodegenerative diseases.

One of the most searched questions about Perzinfotel (CAS 144912-63-0) is its safety profile and efficacy in clinical settings. While preclinical studies have shown promising results, the transition to human trials has been cautious. The compound's ability to cross the blood-brain barrier efficiently makes it a strong candidate for further development, but more research is needed to fully understand its pharmacokinetics and pharmacodynamics.

In recent years, the interest in Perzinfotel applications has expanded beyond traditional neurological disorders. Some studies suggest its potential in addressing chronic pain management, a topic of high relevance given the ongoing opioid crisis. Unlike opioids, Perzinfotel does not appear to carry the same risk of addiction, making it a safer alternative for long-term pain relief.

The synthesis of Perzinfotel involves a series of carefully controlled chemical reactions, ensuring high purity and consistency. This is crucial for its use in pharmaceutical research and potential therapeutic applications. The compound's stability under various conditions has also been a focus of recent studies, as it impacts its shelf life and usability in clinical settings.

Another hot topic surrounding Perzinfotel (CAS No. 144912-63-0) is its role in neuroprotection. Researchers are exploring whether it can help mitigate damage following traumatic brain injuries or strokes. Early findings indicate that its NMDA receptor antagonism might reduce excitotoxicity, a common pathway of neuronal damage in such conditions.

The market for NMDA receptor modulators like Perzinfotel is expected to grow significantly in the coming years, driven by the increasing prevalence of neurological disorders and the demand for more effective treatments. Pharmaceutical companies are investing heavily in neuropharmacology research, and Perzinfotel is among the compounds receiving considerable attention.

For those interested in the technical aspects, Perzinfotel's molecular formula and weight are frequently searched parameters. Understanding these basic properties is essential for researchers working with the compound in laboratory settings. Its solubility, melting point, and other physicochemical characteristics are also critical for formulation development.

Recent advancements in drug delivery systems have opened new possibilities for compounds like Perzinfotel. Nanotechnology-based approaches are being explored to enhance its bioavailability and targeting specificity. These innovations could significantly improve its therapeutic potential and reduce potential side effects.

In conclusion, Perzinfotel (CAS 144912-63-0) represents an exciting area of pharmacological research with broad potential applications. Its unique properties as an NMDA receptor antagonist make it a valuable tool for understanding neurological processes and developing novel treatments. As research progresses, we can expect to see more insights into its mechanisms and potential clinical uses.

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